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Introduction
Neodymium-146 (¹⁴⁶Nd) is a stable isotope of the rare earth element neodymium, comprising

approximately 17.2% of naturally occurring neodymium.[1][2] With 60 protons and 86 neutrons,

its nuclear structure provides a valuable case study for understanding the collective behavior of

nucleons and the transition between different nuclear shapes. This guide presents a detailed

overview of the nuclear structure of ¹⁴⁶Nd, including its fundamental properties, a summary of

its excited states, and the experimental methodologies employed to elucidate its structure. This

information is crucial for fundamental nuclear physics research and has potential applications

in fields that utilize radioisotopes, including nuclear medicine and materials science.

Neodymium-146 is notably used in the production of the radioisotope Promethium-147, which

has applications in radioisotopic power generation.[3]

Fundamental Properties
The ¹⁴⁶Nd nucleus possesses a spherical to moderately deformed shape in its ground state,

which is characterized by a spin and parity of 0⁺.[4] Key properties of this isotope are

summarized in the table below.
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Property Value

Atomic Number (Z) 60

Neutron Number (N) 86

Isotopic Mass 145.9131169 u

Mass Excess -80.931 MeV

Nuclear Binding Energy 1212.407 MeV[5]

Spin and Parity (Ground State) 0⁺[4]

Half-life Stable[4]

Natural Abundance 17.2%[1][2]

Nuclear Energy Level Scheme
The nuclear structure of ¹⁴⁶Nd is characterized by a series of excited states, which can be

populated through various nuclear reactions. The energies, spins, and parities of these levels,

as well as the properties of the gamma-ray transitions between them, provide critical insights

into the collective and single-particle degrees of freedom within the nucleus. The following

tables summarize the adopted level and gamma-ray data for ¹⁴⁶Nd from the Evaluated Nuclear

Structure Data File (ENSDF).

Adopted Energy Levels of ¹⁴⁶Nd
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Level Energy (keV) Spin and Parity (Jπ) Half-life

0.0 0⁺ STABLE

453.5 2⁺ 40.7 ps

920.9 4⁺ 4.2 ps

998.5 3⁻ 0.45 ns

1044.0 2⁺ 0.8 ps

1361.0 0⁺

1470.5 6⁺ 1.5 ps

1481.6 5⁻ 0.28 ns

1515.5 2⁺

1604.4 4⁺

Note: This table presents a selection of the low-lying excited states. A complete list can be

obtained from the NuDat database.

Adopted Gamma-ray Transitions in ¹⁴⁶Nd
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Initial Level Energy
(keV)

Final Level Energy
(keV)

Gamma-ray Energy
(keV)

Multipolarity

453.5 0.0 453.5 E2

920.9 453.5 467.4 E2

998.5 453.5 545.0 E1

1044.0 0.0 1044.0 E2

1044.0 453.5 590.5 M1+E2

1361.0 453.5 907.5 E2

1470.5 920.9 549.6 E2

1481.6 998.5 483.1 E2

1515.5 453.5 1062.0

1604.4 920.9 683.5 M1+E2

Note: This table highlights some of the prominent gamma-ray transitions. The relative

intensities and mixing ratios can be found in the ENSDF database.

Experimental Protocols
The nuclear structure of ¹⁴⁶Nd has been primarily investigated using in-beam gamma-ray

spectroscopy following Coulomb excitation and other nuclear reactions. These techniques

allow for the precise measurement of the energies and intensities of gamma rays emitted from

excited nuclear states, from which the level scheme and transition probabilities can be

constructed.

In-Beam Gamma-ray Spectroscopy via Coulomb
Excitation
This is a powerful technique for studying the collective structures of stable nuclei. As it is a

purely electromagnetic process, the interpretation of the experimental data is not complicated

by the nuclear force.
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1. Beam Preparation and Acceleration:

A beam of heavy ions (e.g., ⁵⁸Ni or ²⁰⁸Pb) is produced in an ion source.

The ions are accelerated to an energy below the Coulomb barrier of the ¹⁴⁶Nd target. This

ensures that the interaction between the projectile and the target is purely electromagnetic.

2. Target Preparation:

A thin, isotopically enriched foil of ¹⁴⁶Nd is used as the target. The target thickness is chosen

to be thin enough to minimize the energy loss of the beam and scattered particles.

3. Experimental Setup:

The ion beam is directed onto the ¹⁴⁶Nd target located in a vacuum chamber.

An array of High-Purity Germanium (HPGe) detectors is positioned around the target to

detect the emitted gamma rays with high energy resolution.

Charged-particle detectors, such as silicon detectors, are placed at forward and/or backward

angles to detect the scattered projectiles and recoiling target nuclei.

4. Data Acquisition:

The signals from the HPGe and particle detectors are processed by electronic modules.

Coincidence measurements are performed, where a gamma ray is recorded only if it is

detected in temporal coincidence with a scattered particle. This helps to reduce background

and select events corresponding to the excitation of the ¹⁴⁶Nd nuclei.

The energy of the detected gamma rays and the scattering angle of the particles are

recorded for each event.

5. Data Analysis:

The energies of the gamma-ray peaks in the spectra are determined to identify the

transitions between excited states.
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The intensities of the gamma-ray peaks are measured and corrected for detector efficiency

and other experimental factors.

The measured gamma-ray yields as a function of the particle scattering angle are compared

with theoretical calculations from Coulomb excitation codes (e.g., GOSIA).

From this comparison, the reduced transition probabilities, B(Eλ), and static electromagnetic

moments of the excited states are extracted. These quantities provide crucial information

about the collective nature and shape of the nucleus.

Visualizations
Experimental Workflow for Coulomb Excitation of ¹⁴⁶Nd
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Caption: Workflow for a Coulomb excitation experiment to study ¹⁴⁶Nd.
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Simplified Nuclear Level Scheme of ¹⁴⁶Nd
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Caption: Simplified low-lying level scheme of ¹⁴⁶Nd.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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